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2-{[2-Iodo-6-methoxy-4-({2-[(4-methoxyphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]methyl}benzonitrile 2-{[2-Iodo-6-methoxy-4-({2-[(4-methoxyphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]methyl}benzonitrile
Brand Name: Vulcanchem
CAS No.:
VCID: VC0896037
InChI: InChI=1S/C27H22IN3O4S/c1-31-26(32)24(36-27(31)30-20-8-10-21(33-2)11-9-20)14-17-12-22(28)25(23(13-17)34-3)35-16-19-7-5-4-6-18(19)15-29/h4-14H,16H2,1-3H3/b24-14-,30-27?
SMILES: CN1C(=O)C(=CC2=CC(=C(C(=C2)I)OCC3=CC=CC=C3C#N)OC)SC1=NC4=CC=C(C=C4)OC
Molecular Formula: C27H22IN3O4S
Molecular Weight: 611.5 g/mol

2-{[2-Iodo-6-methoxy-4-({2-[(4-methoxyphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]methyl}benzonitrile

CAS No.:

Cat. No.: VC0896037

Molecular Formula: C27H22IN3O4S

Molecular Weight: 611.5 g/mol

* For research use only. Not for human or veterinary use.

2-{[2-Iodo-6-methoxy-4-({2-[(4-methoxyphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]methyl}benzonitrile -

Specification

Molecular Formula C27H22IN3O4S
Molecular Weight 611.5 g/mol
IUPAC Name 2-[[2-iodo-6-methoxy-4-[(Z)-[2-(4-methoxyphenyl)imino-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene]methyl]phenoxy]methyl]benzonitrile
Standard InChI InChI=1S/C27H22IN3O4S/c1-31-26(32)24(36-27(31)30-20-8-10-21(33-2)11-9-20)14-17-12-22(28)25(23(13-17)34-3)35-16-19-7-5-4-6-18(19)15-29/h4-14H,16H2,1-3H3/b24-14-,30-27?
Standard InChI Key XSEIHBJCFAEYMZ-JSADTUFQSA-N
Isomeric SMILES CN1C(=O)/C(=C/C2=CC(=C(C(=C2)I)OCC3=CC=CC=C3C#N)OC)/SC1=NC4=CC=C(C=C4)OC
SMILES CN1C(=O)C(=CC2=CC(=C(C(=C2)I)OCC3=CC=CC=C3C#N)OC)SC1=NC4=CC=C(C=C4)OC
Canonical SMILES CN1C(=O)C(=CC2=CC(=C(C(=C2)I)OCC3=CC=CC=C3C#N)OC)SC1=NC4=CC=C(C=C4)OC

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